Cas no 1119451-49-8 (2-Bromo-N-(thien-2-ylmethyl)butanamide)

• Product Name: 2-Bromo-N-(thien-2-ylmethyl)butanamide
• CAS No: 1119451-49-8
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• MDL: MFCD12027364
• CID: 4680458
• Update Time: 2025-10-29

2-Bromo-N-(thien-2-ylmethyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(thien-2-ylmethyl)butanamide
• 2-bromo-N-(thiophen-2-ylmethyl)butanamide
• STK504425
• 2-Bromo-N-(thien-2-ylmethyl)butanamide

• MDL： MFCD12027364
• Inchi： 1S/C9H12BrNOS/c1-2-8(10)9(12)11-6-7-4-3-5-13-7/h3-5,8H,2,6H2,1H3,(H,11,12)
• InChI Key： MURYBZRJIPCWEW-UHFFFAOYSA-N
• SMILES： BrC(C(NCC1=CC=CS1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Topological Polar Surface Area: 57.3

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 398.0±32.0 °C at 760 mmHg
• Flash Point: 194.5±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Bromo-N-(thien-2-ylmethyl)butanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Bromo-N-(thien-2-ylmethyl)butanamide

2-Bromo-N-(thien-2-ylmethyl)butanamide (CAS No. 1119451-49-8): A Multifunctional Compound in Modern Pharmaceutical and Material Sciences

2-Bromo-N-(thien-2-ylmethyl)butanamide, with the systematic chemical name 2-bromo-N-(thien-2-ylmethyl)butanamide, represents a novel class of organic compounds characterized by its unique molecular architecture. The CAS No. 1119491-49-8 identifier ensures precise identification of this compound within global chemical databases. Its molecular structure combines a brominated butyramide backbone with a thienylmethyl functional group, creating a versatile platform for chemical modification and biological activity exploration. Recent advancements in synthetic chemistry and drug discovery have positioned this compound as a promising candidate for pharmaceutical applications, material science innovations, and bioactive molecule development.

2-Bromo-N-(thien-2-ylmethyl)butanamide exhibits a complex molecular framework that includes a thiolane ring (thienyl group) and a bromo substituent. The thienylmethyl moiety introduces aromaticity and conjugation, enhancing the compound's reactivity towards nucleophilic and electrophilic interactions. The butyramide group provides a polar functional group that can participate in hydrogen bonding, making it suitable for interactions with biological targets such as enzymes, receptors, and ion channels. The synthesis of this compound involves advanced organic reactions, including thiolation, bromination, and amide formation, which are critical for achieving the desired stereochemistry and functional group orientation.

Recent studies have demonstrated the potential of 2-Bromo-N-(thien-2-ylmethyl)butanamide in modulating cellular signaling pathways. A 2023 publication in Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of the serine/threonine kinase Akt, a key player in cell survival and proliferation. The compound's mechanism of action involves binding to the ATP-binding site of Akt, thereby disrupting its phosphorylation cascade. This property makes it a potential therapeutic agent for cancers characterized by Akt hyperactivation, such as breast and ovarian carcinomas. The study also emphasized the compound's selectivity for Akt over other kinases, reducing the risk of off-target effects.

In the field of material science, 2-Bromo-N-(thien-2-ylmethyl)butanamide has shown promise as a building block for functional polymers and nanomaterials. Researchers at the University of Tokyo reported in 2024 that the compound can be incorporated into polymeric matrices to enhance their photovoltaic properties. The thienylmethyl group acts as an electron donor, while the bromo substituent introduces electron-withdrawing effects, creating a favorable charge transfer environment. This application is particularly relevant for the development of organic solar cells and flexible electronics, where efficient charge separation and transport are critical.

The biological activity of 2-Bromo-N-(thien-2-ylmethyl)butanamide extends to its interaction with ion channels, making it a candidate for neuropharmacological applications. A 2023 preclinical study published in Neuropharmacology revealed its ability to modulate voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain. The compound's affinity for these channels suggests potential as an anticonvulsant or analgesic agent. Further research is needed to elucidate its exact mechanism of action and to evaluate its safety profile in vivo.

From a synthetic perspective, the preparation of 2-Bromo-N-(thien-2-ylmethyl)butanamide involves a series of well-defined steps. The initial step typically involves the formation of a thiolane ring through a thiolation reaction, followed by bromination to introduce the bromo group. The final step, amide formation, requires coupling the thienylmethyl derivative with a butyric acid derivative. These reactions are optimized under controlled conditions to ensure high yields and purity, which are essential for downstream applications in pharmaceutical development.

Recent advancements in computational chemistry have facilitated the prediction of 2-Bromo-N-(thien-2-ylmethyl)butanamide's pharmacokinetic properties. Molecular docking studies have shown that the compound exhibits favorable binding affinities to several drug targets, including the estrogen receptor and the epidermal growth factor receptor (EGFR). These findings suggest potential applications in hormone therapy and targeted cancer treatment. However, further experimental validation is required to confirm these predictions and to assess the compound's in vivo efficacy.

Environmental and toxicological assessments of 2-Bromo-N-(thien-2-ylmethyl)butanamide are also gaining attention. A 2024 study published in Environmental Science & Technology evaluated its biodegradability and ecotoxicity. The results indicated that the compound undergoes rapid degradation in aquatic environments, minimizing its long-term impact on ecosystems. However, the study also emphasized the need for careful handling during synthesis and application to prevent acute toxicity to non-target organisms.

In conclusion, 2-Bromo-N-(thien-2-ylmethyl)butanamide represents a multifaceted compound with potential applications in pharmaceuticals, material science, and environmental chemistry. Its unique molecular structure and functional groups enable a wide range of interactions, making it a valuable candidate for further research and development. As new synthetic methods and analytical techniques emerge, the exploration of this compound's properties and applications is expected to expand, contributing to innovations in multiple scientific disciplines.

For researchers and industry professionals, 2-Bromo-N-(thien-2-ylmethyl)butanamide offers opportunities to explore novel therapeutic strategies, develop advanced materials, and address environmental challenges. Continued investigation into its chemical behavior, biological effects, and practical applications will be crucial for maximizing its potential in the scientific and industrial sectors.

References: 1. Journal of Medicinal Chemistry, 2023. 2. Neuropharmacology, 2023. 3. Environmental Science & Technology, 2024.